N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide

• IUPAC Name: N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide
• InChI: InChI=1S/C13H20N2O2/c1-13(17-2,10-4-5-10)12(16)15-11-6-3-9(7-11)8-14/h9-11H,3-7H2,1-2H3,(H,15,16)/t9-,11+,13?/m0/s1
• InChI Key: HAMSIWZUMZNJQL-QQTYBIEJSA-N
• Canonical SMILES: CC(C1CC1)(C(=O)NC2CCC(C2)C#N)OC
• Isomeric SMILES: CC(C1CC1)(C(=O)N[C@@H]2CC[C@@H](C2)C#N)OC
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

N-[(1R,3S)-3-Cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide is a unique and versatile compound with significant importance in various scientific domains. It is characterized by its distinct structural features, including a cyanocyclopentyl group, a cyclopropyl group, and a methoxypropanamide moiety. This compound's intricate structure allows it to engage in diverse chemical reactions and exhibit specific biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide typically involves multi-step organic synthesis. One common approach includes:

• Initial Formation of the Cyanocyclopentyl Intermediate: : This step often starts with the cyclization of a suitable precursor to form the cyanocyclopentyl ring. Specific reagents and catalysts are used to ensure regioselectivity and stereoselectivity.

• Introduction of the Cyclopropyl Group: : This involves the reaction of the intermediate with cyclopropyl-containing reagents under controlled conditions, such as the use of base or acid catalysis.

• Final Coupling with Methoxypropanamide: : The last step includes coupling the intermediate with methoxypropanamide using coupling agents like EDCI or DCC to form the target compound.

Industrial Production Methods: Industrial production scales up the laboratory synthesis process, focusing on optimizing reaction conditions and yields. This involves:

• Large-scale Batch Reactors: : Utilization of reactors with precise temperature and pressure controls.

• Purification: : Use of advanced techniques like recrystallization, chromatography, and distillation to ensure high purity of the final product.

• Quality Control: : Implementation of rigorous quality control protocols, including NMR, HPLC, and mass spectrometry.

Chemical Reactions Analysis

Types of Reactions It Undergoes: N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide engages in various chemical reactions:

• Oxidation: : This compound can undergo oxidation, leading to the formation of oxidized derivatives.

• Reduction: : It can be reduced to form corresponding amines or alcohols, depending on the reaction conditions.

• Substitution: : It undergoes nucleophilic or electrophilic substitution, producing diverse functionalized derivatives.

Common Reagents and Conditions Used

• Oxidation: : Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

• Reduction: : Reducing agents like lithium aluminium hydride, sodium borohydride, or hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

• Substitution: : Reagents include halogenating agents, alkylating agents, and various nucleophiles.

Major Products Formed from These Reactions

• Oxidation Products: : Corresponding ketones, aldehydes, or carboxylic acids.

• Reduction Products: : Corresponding alcohols or amines.

• Substitution Products: : Diverse derivatives with new functional groups replacing existing ones.

Scientific Research Applications

N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide has broad applications across various fields:

• Chemistry: : Used as a building block for synthesizing complex molecules, studying reaction mechanisms, and developing new synthetic methodologies.

• Biology: : Investigated for its potential as a biological probe or enzyme inhibitor in various biochemical pathways.

• Medicine: : Explored for therapeutic potential in areas like anti-inflammatory, anticancer, and antiviral drug development.

• Industry: : Utilized in the synthesis of fine chemicals, agrochemicals, and specialty materials.

Mechanism of Action

The mechanism by which N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide exerts its effects involves:

• Molecular Targets: : Interacting with specific proteins, enzymes, or receptors, modulating their activity.

• Pathways Involved: : Influencing cellular pathways such as signal transduction, metabolic cascades, or gene expression regulation. The exact molecular interactions and pathways can vary based on the specific application and target of the compound.

Comparison with Similar Compounds

N-[(1R,3S)-3-cyanocyclopentyl]-2-cyclopropyl-2-methoxypropanamide can be compared with other similar compounds:

• Similar Compounds: : Compounds like N-[(1R,3S)-3-cyanocyclopentyl]-2-methyl-2-methoxypropanamide, N-[(1R,3S)-3-aminocyclopentyl]-2-cyclopropyl-2-methoxypropanamide.

• Highlighting Uniqueness: : Its unique combination of the cyanocyclopentyl, cyclopropyl, and methoxypropanamide groups differentiates it from other compounds with similar core structures. This uniqueness contributes to its specific chemical reactivity and biological activity.